3-(Piperidin-1-yl)butan-1-amine

• IUPAC Name: 3-piperidin-1-ylbutan-1-amine
• InChI: InChI=1S/C9H20N2/c1-9(5-6-10)11-7-3-2-4-8-11/h9H,2-8,10H2,1H3
• InChI Key: JALHJUKRXXWMPV-UHFFFAOYSA-N
• Canonical SMILES: CC(CCN)N1CCCCC1
• Molecular Formula: C9H20N2
• DSSTOX Substance ID: DTXSID90619529
• Molecular Weight: 156.27 g/mol
• CAS No.: 32813-36-8

Description

3-(Piperidin-1-yl)butan-1-amine, also known as 3-PBA, is an organic compound with the molecular formula C5H13N. It is a colorless, odorless liquid that is soluble in water. It is a derivative of the piperidine family, which is a class of cyclic organic compounds consisting of six-membered rings of nitrogen atoms. 3-PBA is an important intermediate in organic synthesis, and is used in the production of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

Synthesis and Pharmaceutical Applications

• 3-(Piperidin-1-yl)butan-1-amine is a key intermediate in the synthesis of various pharmaceutical compounds. It is notably used in the large-scale synthesis of Repaglinide, a medication for diabetes, through an efficient process involving nucleophilic substitution, Grignard reaction, reduction, and resolution (Kolla et al., 2006).
• The compound has been utilized in the synthesis of 1-Amino-4-(5-aryloxazol-2-yl)-1,3-butadienes, demonstrating its versatility in creating complex molecular structures with potential pharmacological applications (Maiboroda et al., 1998).

Catalysis and Chemical Transformations

• This compound plays a role in the aerobic oxidation of cyclic amines to lactams, a process catalyzed by CeO2-supported gold nanoparticles. This transformation is significant for producing chemical feedstocks like pyrrolidone and piperidone (Dairo et al., 2016).
• It is involved in the hydrogenation of aminals, leading to the formation of 3-(γ-aminopropyl)-piperidines, a reaction influenced by catalyst choice (Zondler & Pfleiderer, 1975).

Synthesis of Complex Organic Molecules

• The compound is instrumental in the high-yielding syntheses of 1-piperidin-4-yl-substituted butyro- and valerolactams, key pharmaceutical building blocks (Mapes & Mani, 2007).
• It aids in creating conformationally rigid diamines, which are significant in medicinal chemistry. For example, the synthesis of 3-(pyrrolidin-1-yl)piperidine, a vital compound in this field (Smaliy et al., 2011).

Medicinal Chemistry and Drug Design

• This compound derivatives have been explored in the development of novel antipsychotic drugs with dopaminergic and serotoninergic affinities (Raviña et al., 1999).
• It has been used to synthesize glycosidase inhibitors, showing its potential in the development of new therapeutic agents (Baumann et al., 2008).

Antibacterial Applications

• Derivatives of this compound have shown promise in anti-mycobacterial activities, with potential applications in tuberculosis treatment (Rani et al., 2019).

Mechanism of Action

While the specific mechanism of action for “3-(Piperidin-1-yl)butan-1-amine” is not clear from the search results, piperidine derivatives in general are utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents.

Safety and Hazards

The safety information for “3-(Piperidin-1-yl)butan-1-amine” includes the following hazard statements: H314, H335. This means it can cause severe skin burns and eye damage, and may cause respiratory irritation. The precautionary statements include P260, P261, P264, P271, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P363, P403+P233, P405, P501. These statements provide guidance on how to handle the substance safely.

Future Directions

Piperidine is an essential heterocyclic system and a pivotal cornerstone in the production of drugs. Its derivatives have shown several important pharmacophoric features and are being utilized in different therapeutic applications. Therefore, the importance of the piperidine nucleus in the field of drug discovery is expected to continue to grow.

Biochemical Analysis

Biochemical Properties

3-(Piperidin-1-yl)butan-1-amine plays a significant role in biochemical reactions due to its interaction with various enzymes, proteins, and other biomolecules. It is known to interact with enzymes involved in neurotransmitter synthesis and degradation, such as monoamine oxidase (MAO) and acetylcholinesterase (AChE). These interactions can modulate the levels of neurotransmitters like dopamine and acetylcholine, influencing neurological functions. Additionally, this compound can bind to certain receptor proteins, affecting signal transduction pathways and cellular responses .

Cellular Effects

The effects of this compound on various cell types and cellular processes are diverse. In neuronal cells, it can influence cell signaling pathways by modulating neurotransmitter levels and receptor activity. This compound has been shown to affect gene expression related to neuroprotection and synaptic plasticity. In non-neuronal cells, this compound can impact cellular metabolism by interacting with metabolic enzymes, thereby altering energy production and utilization .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. It can bind to enzyme active sites, either inhibiting or activating their catalytic functions. For example, its interaction with monoamine oxidase can inhibit the breakdown of neurotransmitters, leading to increased levels of these signaling molecules. Additionally, this compound can influence gene expression by interacting with transcription factors or epigenetic modifiers, thereby altering the transcriptional landscape of cells .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound can maintain its activity over extended periods, but its efficacy may diminish due to gradual degradation. Long-term exposure to this compound in in vitro and in vivo studies has revealed sustained modulation of cellular processes, although the specific outcomes can vary depending on the experimental conditions .

Dosage Effects in Animal Models

The effects of this compound in animal models are dose-dependent. At lower doses, the compound can exert beneficial effects, such as neuroprotection and enhanced cognitive function. At higher doses, it may exhibit toxic or adverse effects, including neurotoxicity and metabolic disturbances. Threshold effects have been observed, where a specific dosage range produces optimal therapeutic outcomes without significant side effects .

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate its metabolism. It can be metabolized by cytochrome P450 enzymes, leading to the formation of active or inactive metabolites. These metabolic transformations can influence the compound’s bioavailability and efficacy. Additionally, this compound can affect metabolic flux and metabolite levels, thereby altering cellular energy balance and biosynthetic processes .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments. For instance, it can be transported across the blood-brain barrier, allowing it to exert its effects on the central nervous system. The distribution of this compound within tissues can also influence its therapeutic potential and side effect profile .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. This compound can be directed to specific cellular compartments, such as the nucleus, mitochondria, or synaptic vesicles, through targeting signals or post-translational modifications. Its localization can affect its interactions with biomolecules and its overall efficacy. For example, nuclear localization may enable this compound to modulate gene expression directly, while mitochondrial localization can influence cellular energy metabolism .